Einecs 235-713-8

• CAS No.: 12597-76-1
• Molecular Formula: AgSn
• Molecular Weight: 226.58 g/mol
• IUPAC Name: silver;tin
• InChI: InChI=1S/Ag.Sn
• InChI Key: QCEUXSAXTBNJGO-UHFFFAOYSA-N
• Canonical SMILES: [Ag].[Sn]

Description

Product Overview Einecs 235-713-8, with the molecular formula AgSn, is a metallic compound supplied for specialized industrial and research applications. Researchers are advised to consult relevant scientific literature and safety data sheets for comprehensive handling and application guidelines. Research Applications and Value The specific research applications, mechanism of action, and unique value proposition for this compound require further technical characterization. Potential research areas for similar metallic alloys include materials science, metallurgy, and catalysis. Usage Notes This product is intended solely for Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any personal use.

Chemical Reactions Analysis

Einecs 235-713-8 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and halogenating agents like chlorine. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Einecs 235-713-8 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be used in studies involving cellular processes and molecular interactions. In medicine, the compound could be investigated for its potential therapeutic effects. Industrially, it is utilized in the production of various commercial products .

Mechanism of Action

The mechanism of action of Einecs 235-713-8 involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Research Findings and Limitations

• Similarity-Based Predictions : A study demonstrated that 1,387 labeled chemicals could predict toxicological endpoints for 33,000 unlabeled EINECS substances, highlighting the efficiency of computational methods.
• Gaps in Data : Physical property databases for older EINECS entries often lack modern spectral or thermodynamic data, necessitating experimental validation.

Biological Activity

Einecs 235-713-8, also known as 2,2'-thiobis(4-methylphenol) or commonly referred to as "Thiodipropionic acid," is a chemical compound that has garnered attention for its biological activity and potential applications across various fields. This article delves into the biological properties, safety assessments, and relevant research findings associated with this compound.

• Chemical Name : 2,2'-thiobis(4-methylphenol)
• Molecular Formula : C$_{14}$H$_{14}$O$_{2}$S
• CAS Number : 12597-76-1
• EINECS Number : 235-713-8

Toxicological Profile

The toxicological profile of this compound indicates that it poses several health risks:

• Acute Toxicity : The compound is classified as toxic if swallowed or inhaled, suggesting a need for careful handling in laboratory and industrial settings .
• Environmental Impact : It is very toxic to aquatic life, with long-lasting effects, indicating a significant environmental hazard .

Research has suggested that the biological activity of this compound may be linked to its ability to interact with biological membranes and proteins. Studies indicate that it can induce oxidative stress in cells, leading to cellular damage and apoptosis in certain conditions.

Case Studies

• Cellular Studies : In vitro studies have demonstrated that exposure to varying concentrations of this compound can lead to increased levels of reactive oxygen species (ROS) in human cell lines. This suggests a potential mechanism for cytotoxicity related to oxidative stress.
• Ecotoxicology : A study assessing the impact of this compound on aquatic organisms revealed significant toxicity at low concentrations, prompting recommendations for stringent regulations regarding its use in products that may enter water systems.
• Safety Evaluations : According to the European Chemicals Agency (ECHA), comprehensive safety assessments are required for substances like this compound that are classified as hazardous. This includes evaluations of human health hazards and environmental risks, which inform regulatory decisions regarding its use .

Data Table: Summary of Biological Activity and Toxicity

Property	Value/Description
Acute Toxicity	Toxic if swallowed/inhaled
Environmental Toxicity	Very toxic to aquatic life
Mechanism of Action	Induces oxidative stress
Regulatory Status	Subject to REACH regulations
Recommended Safety Precautions	Use personal protective equipment (PPE)